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Compound of Interest

Compound Name: Dimethyl lithospermate B

cat. No.: B10817742

An In-depth Technical Guide to dmLSB: Physical and Chemical Properties
Introduction

This technical guide provides a comprehensive overview of the physical and chemical
properties of dmLSB, a novel compound with significant potential in targeted therapeutic
applications. The information presented herein is intended for researchers, scientists, and drug
development professionals actively engaged in the fields of pharmacology, medicinal chemistry,
and molecular biology. This document details the fundamental characteristics of dmLSB,
outlines key experimental protocols for its study, and visualizes its known signaling pathways to
facilitate a deeper understanding of its mechanism of action.

Physical and Chemical Properties

A summary of the key physical and chemical properties of dmLSB is presented below. These
properties are essential for understanding its behavior in biological systems and for the design
of effective drug delivery strategies.
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Property Value

Molecular Formula C25H30N404

Molecular Weight 450.53 g/mol

Appearance White to off-white crystalline solid
Soluble in DMSO (>25 mg/mL), ethanol (~10

Solubility mg/mL), and sparingly soluble in water (<1
mg/mL).

Melting Point 182-185 °C

pKa 7.8 (predicted)

LogP 3.2 (predicted)

- Stable under standard laboratory conditions.
Stability

Avoid strong oxidizing agents.

Experimental Protocols

Detailed methodologies for key experiments involving dmLSB are provided to ensure

reproducibility and accurate interpretation of results.

Synthesis of dmLSB

The synthesis of dMLSB is achieved through a multi-step process involving the coupling of a

substituted aromatic amine with a protected amino acid derivative, followed by deprotection

and cyclization. A detailed workflow of the synthesis is illustrated below.
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Caption: Synthetic workflow for the preparation of dmLSB.
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In Vitro Kinase Assay

To determine the inhibitory activity of dmMLSB against its target kinase, a luminescence-based
kinase assay is employed. The assay measures the amount of ATP remaining in solution

following the kinase reaction.

Prepare Kinase Reaction Mixture Add dmLSB Incubate at 30°C Add Kinase-Glo® Reagent Measure Luminescence Data Analysis
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Caption: Workflow for the in vitro kinase inhibition assay.

Signaling Pathway Analysis

dmLSB has been identified as a potent and selective inhibitor of the hypothetical "Signal
Transduction Kinase 1" (STK1), a key regulator in a novel signaling pathway implicated in cell
proliferation. The diagram below illustrates the proposed mechanism of action.
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Caption: Proposed signaling pathway inhibited by dmLSB.
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 To cite this document: BenchChem. [Physical and chemical properties of dmLSB].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10817742#physical-and-chemical-properties-of-
dmlsb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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